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Compound of Interest

Compound Name: 6-Chlorohexanal

Cat. No.: B1582999

In the landscape of pharmaceutical development and organic synthesis, the precise
characterization of molecular structures is paramount. Halogenated aldehydes, such as 6-
chlorohexanal, serve as versatile intermediates in the synthesis of a variety of more complex
molecules, including active pharmaceutical ingredients.[1] This guide provides an in-depth
spectroscopic comparison of 6-chlorohexanal and its illustrative derivatives, offering
researchers and drug development professionals a foundational understanding of their
structural nuances through the lenses of Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS).

Introduction to 6-Chlorohexanal: A Bifunctional
Building Block

6-Chlorohexanal (CsH11CIO) is a bifunctional organic molecule containing both an aldehyde
and a chloroalkane functional group.[2][3] This duality makes it a valuable precursor in various
synthetic pathways. Understanding its spectroscopic signature is the first step in tracking its
conversion to more complex derivatives.

Molecular Structure of 6-Chlorohexanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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